Lithium Hydroxide Monohydrate
Description
Lithium Hydroxide Monohydrate, also known as this compound, is a useful research compound. Its molecular formula is HLiO·H₂O and its molecular weight is 23.951802. The purity is usually 95%.
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Scientific Research Applications
Lithium-Ion Batteries and Energy Storage
Role in Battery Production
Lithium hydroxide monohydrate is primarily utilized in the production of lithium-ion batteries, which are essential for electric vehicles and renewable energy systems. It serves as a precursor for lithium carbonate, crucial for manufacturing cathode materials such as nickel-cobalt-manganese (NCM) and lithium nickel cobalt aluminum (NCA) batteries. These materials significantly enhance the performance and energy density of batteries .
Table 1: Types of Lithium-Ion Batteries Using this compound
| Battery Type | Composition | Key Applications |
|---|---|---|
| Nickel-Cobalt-Manganese (NCM) | LiOH·H₂O, Nickel, Cobalt | Electric vehicles, energy storage |
| Lithium Nickel Cobalt Aluminum (NCA) | LiOH·H₂O, Nickel, Cobalt, Aluminum | High-performance EVs |
Case Study: Tesla's Use of NCA Batteries
Tesla employs lithium hydroxide in producing NCA batteries for its electric vehicles, optimizing battery efficiency and lifespan. The high energy density achieved through these materials enables longer driving ranges and faster charging times .
Pharmaceuticals
Mood Stabilizers and Neuroprotective Agents
In the pharmaceutical sector, this compound is crucial for synthesizing lithium salts like lithium carbonate, which are employed in treating bipolar disorder and other psychiatric conditions. These compounds act as mood stabilizers by modulating neurotransmitter activity .
Table 2: Pharmaceutical Applications of this compound
| Application | Compound Used | Therapeutic Use |
|---|---|---|
| Mood Stabilizers | Lithium Carbonate | Bipolar disorder treatment |
| Neuroprotective Agents | Lithium Salts | Treatment for neurodegenerative diseases |
Air Purification and Carbon Dioxide Scrubbing
Environmental Applications
This compound is also utilized in air purification systems to absorb carbon dioxide (CO₂), making it valuable in confined environments such as submarines and spacecraft. This application is critical for maintaining breathable air during extended missions .
Table 3: Applications in Air Purification
| Application Area | Use of this compound |
|---|---|
| Spacecraft | CO₂ scrubbing to ensure breathable air |
| Submarines | Maintaining air quality during underwater missions |
Industrial Uses
Production of Specialty Chemicals
Beyond its primary applications, this compound is employed in producing lubricants, greases, dyes, resins, and coatings. Its properties make it suitable for high-temperature applications due to its stability and resistance to oxidation .
Table 4: Industrial Applications of this compound
| Industry | Application |
|---|---|
| Lubricants | Production of lithium greases |
| Ceramics | Used in specific ceramic products |
| Water Treatment | Chemical reagent for purification processes |
Properties
CAS No. |
1310-66-2 |
|---|---|
Molecular Formula |
HLiO·H₂O |
Molecular Weight |
23.951802 |
Synonyms |
Lithium Hydroxide Hydrate; |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
